Cas no 1803760-18-0 (3-Cyano-4-methoxy-2-methylbenzoic acid)
3-Cyano-4-methoxy-2-methylbenzoic acid is a versatile organic compound with a distinct structural arrangement. Its presence of a cyano and methoxy group, along with a methyl substituent, provides unique chemical properties. This compound is valued for its potential in various synthetic applications, particularly in the synthesis of pharmaceuticals and agrochemicals. Its structural diversity and reactivity make it a valuable intermediate in organic synthesis.
1803760-18-0 structure
Product Name:3-Cyano-4-methoxy-2-methylbenzoic acid
CAS No:1803760-18-0
MF:C10H9NO3
MW:191.183362722397
CID:5001859
Update Time:2025-06-18
3-Cyano-4-methoxy-2-methylbenzoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-cyano-4-methoxy-2-methylbenzoic acid
- 3-Cyano-4-methoxy-2-methylbenzoic acid
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- Inchi： 1S/C10H9NO3/c1-6-7(10(12)13)3-4-9(14-2)8(6)5-11/h3-4H,1-2H3,(H,12,13)
- InChI Key： VPSVUVXKQWGGIR-UHFFFAOYSA-N
- SMILES： O(C)C1C=CC(C(=O)O)=C(C)C=1C#N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 268
- XLogP3: 1.5
- Topological Polar Surface Area: 70.3
3-Cyano-4-methoxy-2-methylbenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010013894-1g |
3-Cyano-4-methoxy-2-methylbenzoic acid |
1803760-18-0 | 97% | 1g |
1,549.60 USD | 2021-07-05 |
3-Cyano-4-methoxy-2-methylbenzoic acid Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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